Cas no 1956390-02-5 (3-Thiophenecarbonitrile, 5-bromo-2-fluoro-)

• Product Name: 3-Thiophenecarbonitrile, 5-bromo-2-fluoro-
• CAS No: 1956390-02-5
• MF: C₅HBrFNS
• MW: 206.03554224968
• MDL: MFCD30183532
• CID: 5153336
• Update Time: 2025-10-05

3-Thiophenecarbonitrile, 5-bromo-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile, 5-bromo-2-fluoro-

• MDL： MFCD30183532
• Inchi： 1S/C5HBrFNS/c6-4-1-3(2-8)5(7)9-4/h1H
• InChI Key： SGLNKBQQYAKQGE-UHFFFAOYSA-N
• SMILES： C1(F)SC(Br)=CC=1C#N

Additional information on 3-Thiophenecarbonitrile, 5-bromo-2-fluoro-

Comprehensive Guide to 3-Thiophenecarbonitrile, 5-bromo-2-fluoro- (CAS No. 1956390-02-5)

3-Thiophenecarbonitrile, 5-bromo-2-fluoro- (CAS No. 1956390-02-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-fluoro substituted thiophene derivative is widely used as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the 5-bromo-2-fluoro substitution pattern, make it highly valuable for designing novel compounds with potential therapeutic applications.

The growing demand for heterocyclic compounds in drug discovery has positioned 3-Thiophenecarbonitrile, 5-bromo-2-fluoro- as a crucial building block. Researchers are particularly interested in its role in developing kinase inhibitors and antiviral agents, which aligns with current trends in targeting COVID-19 and other viral diseases. The compound's electron-withdrawing groups (bromo and fluoro) enhance its reactivity, making it ideal for cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig aminations.

From a synthetic chemistry perspective, 5-bromo-2-fluoro-3-thiophenecarbonitrile offers multiple advantages. Its cyano group serves as a versatile handle for further functionalization, while the halogen substituents facilitate regioselective modifications. These properties have made it particularly valuable in the development of OLED materials and organic semiconductors, addressing the booming demand for advanced electronic materials in renewable energy applications.

The compound's physicochemical properties have been extensively studied to support its various applications. With a molecular weight of 216.06 g/mol and precise halogen positioning, it demonstrates excellent stability under standard laboratory conditions. Recent publications highlight its use in creating PET radiotracers for medical imaging, reflecting the compound's importance in cutting-edge diagnostic technologies.

Market analysis shows increasing interest in fluorinated thiophene derivatives, with 3-Thiophenecarbonitrile, 5-bromo-2-fluoro- being a prime example. The global push for green chemistry solutions has driven innovations in its synthesis, including more sustainable routes that minimize hazardous byproducts. This aligns with the pharmaceutical industry's focus on process intensification and atom economy principles.

Quality control standards for 1956390-02-5 typically require HPLC purity ≥98%, with strict specifications for residual solvents and heavy metals. Reputable suppliers provide comprehensive analytical data sheets, including NMR and mass spectra characterization. The compound's storage recommendations (typically 2-8°C under inert atmosphere) ensure long-term stability for research and development purposes.

Emerging applications of 5-bromo-2-fluoro-3-thiophenecarbonitrile include its use in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs) for gas storage and separation technologies. These developments respond to global needs for carbon capture solutions and hydrogen storage materials, making the compound relevant to climate change mitigation efforts.

Safety considerations for handling 3-Thiophenecarbonitrile, 5-bromo-2-fluoro- follow standard laboratory protocols for nitrile-containing compounds. While not classified as hazardous under normal use conditions, proper personal protective equipment (PPE) including gloves and eye protection is recommended. The compound's structure-activity relationships continue to be explored in medicinal chemistry programs worldwide.

The synthesis of 1956390-02-5 typically involves sequential halogenation of thiophene precursors, followed by cyanation at the 3-position. Recent process optimization efforts have focused on catalytic methods to improve yield and reduce waste, reflecting the chemical industry's commitment to sustainable manufacturing practices.

Future research directions for 3-Thiophenecarbonitrile, 5-bromo-2-fluoro- include exploring its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's versatility ensures it will remain an important tool for chemists working at the forefront of drug discovery and materials science innovation.